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Compound of Interest

Compound Name: Brucine

Cat. No.: B1667951

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the safe handling of brucine in
a laboratory setting. Brucine, a highly toxic alkaloid, requires strict adherence to safety
protocols to prevent accidental exposure and ensure a safe research environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with brucine?

Al: Brucine is a potent neurotoxin that is closely related to strychnine.[1][2] The primary
hazards include:

High Acute Toxicity: It is toxic if swallowed, inhaled, or absorbed through the skin.[1][3][4]

Neurological Effects: Exposure can lead to a range of symptoms, from headache, nausea,
and dizziness to muscle twitching, convulsions, paralysis, and death.[1]

Eye, Nose, and Throat Irritation: Brucine can cause irritation upon contact.[1]

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[1]
Q2: What are the signs and symptoms of brucine exposure?

A2: Symptoms of brucine exposure can develop rapidly and may include:
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« Irritation of the eyes, nose, and throat[1]

o Headachel[1]

e Nausea and vomiting[1]

e Ringing in the ear[1]

 Disturbed vision[1]

» Restlessness and excitement[1]

e Muscle twitching and spasms|[2]

e Convulsions[1][2]

 In severe cases, paralysis and death can occur.[1]

Q3: What immediate actions should be taken in case of an accidental exposure to brucine?

A3: In the event of an exposure, immediate action is critical. Follow these first-aid procedures:

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[1] Seek immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin area
thoroughly with soap and water.[1][4] Seek immediate medical attention even if no symptoms
develop.[4]

e Inhalation: Move the person to fresh air immediately.[1][5] If breathing has stopped, begin
rescue breathing (using universal precautions). If there is no pulse, start CPR.[1] Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[5] Immediately call a poison control center or seek
emergency medical help.[5]
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For any exposure, it is crucial to call emergency services or a poison control center (1-800-222-
1222 in the US) for guidance.[1][6]

Troubleshooting Guides
Scenario 1: A small amount of solid brucine is spilled on the lab bench.

e Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area. Secure and control access to the spill area.[1]

o Personal Protective Equipment (PPE): Before cleanup, ensure you are wearing the
appropriate PPE, including a NIOSH-approved respirator, chemical-resistant gloves (nitrile or
butyl rubber), a lab coat or protective suit (e.g., Tychem®), and chemical safety goggles.[1]

[7]
o Cleanup Procedure:
o Ifitis safe to do so, remove any potential ignition sources.[1]
o Carefully collect the powdered material using a method that avoids generating dust.[1]

o Place the spilled material and any contaminated cleaning materials into a sealed, labeled
container for hazardous waste disposal.[1]

» Decontamination: Decontaminate the spill area with an appropriate cleaning agent.
» Ventilation: Ventilate the area after cleanup is complete.[1]

o Waste Disposal: Dispose of the sealed container as acute hazardous waste according to
your institution's and local regulations.[1][8]

Scenario 2: Aresearcher experiences skin contact with a solution containing brucine.

o Immediate Action: The researcher should immediately go to the nearest safety shower or
sink.

 Remove Contaminated Items: While under the water stream, remove any contaminated
clothing and jewelry.
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» Wash Thoroughly: Wash the affected skin area with copious amounts of soap and water for
at least 15 minutes.[1]

o Seek Medical Attention: After thorough washing, the individual must seek immediate medical
attention, even if there is no visible irritation or other symptoms.[4] Provide the Safety Data
Sheet (SDS) for brucine to the medical personnel.

o Report the Incident: The incident must be reported to the laboratory supervisor and the
institution's environmental health and safety department.

Quantitative Data Summary

Property Value Reference
Chemical Formula C23H26N204 [3]
Molar Mass 394.47 g/mol [3]
Appearance WTZe, odorless, crystalline e

soli

Soluble in ethanol, chloroform,
Solubility and ether; slightly soluble in [31[9][10]
water.

50.10 mg/kg (oral, species not

Lethal Dose 50% (LDso) - [9][10]
specified)

UN Number 1570 [2]

EPA Hazardous Waste Code P0O18 [8][11]

Experimental Protocols: Safe Handling Procedures

Protocol 1: Weighing and Preparing Brucine Solutions

o Designated Area: All work with solid brucine or concentrated solutions must be conducted in
a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.

[7]

o Personal Protective Equipment (PPE):
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o Gloves: Wear double nitrile or butyl rubber gloves.[7]

o Eye Protection: Chemical safety goggles are mandatory.[1]

o Lab Coat: A buttoned lab coat or a disposable protective suit should be worn.

o Respiratory Protection: A NIOSH-approved respirator may be required depending on the
guantity and manipulation of the solid material. Consult your institution's safety guidelines.

[1]

e Weighing:

o Use a balance inside the fume hood or in a ventilated balance enclosure.

o Handle brucine with care to avoid generating dust.

o Use a spatula to transfer the solid.

» Solution Preparation:

o Add the weighed brucine to the solvent slowly.

o Ensure the container is properly labeled with the chemical name, concentration, and
hazard warnings.

o Decontamination:

o Wipe down the balance, spatula, and work surface with an appropriate decontaminating
solution after use.

o Dispose of all contaminated disposable materials (e.g., weighing paper, gloves) as
hazardous waste.

Protocol 2: Waste Disposal

o Waste Classification: Brucine and any materials contaminated with it are classified as acute
hazardous waste (P-listed).[8][11]

e Containerization:
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o Collect all brucine waste (solid, solutions, contaminated labware) in a dedicated, sealed,
and clearly labeled hazardous waste container.[1]

o The label should include "Hazardous Waste," "Brucine," and the associated hazards.

o Storage: Store the waste container in a designated, secure satellite accumulation area.

» Disposal: Arrange for pickup and disposal by your institution's environmental health and
safety department. Do not dispose of brucine down the drain or in regular trash.[1]
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Caption: A logical workflow for the safe handling of brucine in a laboratory setting.
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Caption: Emergency response procedures for different routes of brucine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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